Cas no 954679-28-8 (2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide structure
954679-28-8 structure
Product Name:2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
CAS No:954679-28-8
MF:C24H23ClN2O4S
MW:470.968424081802
CID:6117770
PubChem ID:16930122
Update Time:2025-07-25

2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
    • 2-(4-chlorophenoxy)-N-[2-(4-methylphenyl)sulfonyl-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
    • AKOS024645540
    • 954679-28-8
    • 2-(4-chlorophenoxy)-N-[2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]acetamide
    • F2391-0149
    • 2-(4-chlorophenoxy)-N-(2-tosyl-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
    • Inchi: 1S/C24H23ClN2O4S/c1-17-2-10-23(11-3-17)32(29,30)27-13-12-18-4-7-21(14-19(18)15-27)26-24(28)16-31-22-8-5-20(25)6-9-22/h2-11,14H,12-13,15-16H2,1H3,(H,26,28)
    • InChI Key: YWTZLRKEJDAIIS-UHFFFAOYSA-N
    • SMILES: C(NC1=CC2=C(C=C1)CCN(S(C1=CC=C(C)C=C1)(=O)=O)C2)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

  • Exact Mass: 470.1067061g/mol
  • Monoisotopic Mass: 470.1067061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 84.1Ų

2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Pricemore >>

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Additional information on 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

Recent Advances in the Study of 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS: 954679-28-8)

The compound 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS: 954679-28-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its potential as a lead compound for the development of novel therapeutics targeting specific biological pathways.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. The compound's ability to modulate these pathways suggests its potential utility in treating conditions such as cancer, autoimmune disorders, and chronic inflammation. Further investigations are underway to elucidate its precise mechanism of action and to optimize its pharmacokinetic properties.

One of the key challenges in the development of 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide as a therapeutic agent is its solubility and bioavailability. Recent efforts have focused on formulating the compound in various delivery systems to enhance its absorption and distribution. Preliminary results from these studies are encouraging, indicating that such modifications could significantly improve the compound's efficacy in preclinical models.

In conclusion, the compound 2-(4-chlorophenoxy)-N-2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS: 954679-28-8) represents a promising candidate for further drug development. Its unique chemical structure and biological activity profile make it a valuable subject of ongoing research. Future studies will likely focus on advancing its therapeutic potential through targeted modifications and comprehensive clinical evaluations.

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